Cas no 61354-76-5 (1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester)
61354-76-5 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester
CAS No:61354-76-5
MF:C10H10N2O3
MW:206.198002338409
CID:482669
PubChem ID:12343421
Update Time:2025-04-19
1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester
- methyl 3-(furan-2-yl)-1-methylpyrazole-4-carboxylate
- 61354-76-5
- Methyl 3-(furan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
- DTXSID70492433
-
- Inchi: 1S/C10H10N2O3/c1-12-6-7(10(13)14-2)9(11-12)8-4-3-5-15-8/h3-6H,1-2H3
- InChI Key: PTNJSUCVQRJKMF-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C(C(=O)OC)=CN(C)N=1
Computed Properties
- Exact Mass: 206.0692
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 57.26
1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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